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(13E)-

cat. No.: B12686153

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for assessing the antiparasitic activity of
macrocyclic lactones, a critical class of anthelmintic drugs. The following sections outline in
vitro and in vivo methodologies, data presentation guidelines, and a summary of the
mechanism of action.

Introduction

Macrocyclic lactones, including avermectins (e.g., ivermectin, doramectin) and milbemycins
(e.g., moxidectin), are potent, broad-spectrum antiparasitic agents.[1][2] They are essential for
controlling nematode and arthropod parasites in veterinary and human medicine.[1][2] The
widespread use of these compounds has, however, led to the emergence of drug-resistant
parasite populations, necessitating robust and standardized methods for efficacy testing and
resistance monitoring.[2] These protocols are designed to provide researchers with the
necessary tools to evaluate the antiparasitic properties of novel and existing macrocyclic
lactones.

Mechanism of Action: Glutamate-Gated Chloride
Channels
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The primary mode of action of macrocyclic lactones in invertebrates is the targeting of
glutamate-gated chloride channels (GIuCls).[3][4] These channels are ligand-gated ion
channels found in the nerve and muscle cells of nematodes and arthropods.[3][4]

Binding of macrocyclic lactones, such as ivermectin, to GluCls leads to a slow but essentially
irreversible channel opening.[3][4] This results in an influx of chloride ions, causing

hyperpolarization of the cell membrane and leading to flaccid paralysis and eventual death of
the parasite.[3][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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